Calcium;diphosphate;hydrate

• Molecular Formula: CaH2O9P2-4
• Molecular Weight: 248.04 g/mol
• IUPAC Name: calcium;diphosphate;hydrate
• InChI: InChI=1S/Ca.2H3O4P.H2O/c;2*1-5(2,3)4;/h;2*(H3,1,2,3,4);1H2/q+2;;;/p-6
• InChI Key: ZBZJARSYCHAEND-UHFFFAOYSA-H
• Canonical SMILES: O.[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Ca+2]

Description

Calcium diphosphate hydrate, also known as dicalcium phosphate dihydrate, is a calcium phosphate compound with the chemical formula CaHPO₄·2H₂O. It is commonly used in various industries, including food, pharmaceuticals, and agriculture. This compound is known for its white, odorless powder form and is often utilized as a dietary supplement, a polishing agent in toothpaste, and a biomaterial .

Preparation Methods

Synthetic Routes and Reaction Conditions

Calcium diphosphate hydrate is typically produced by the neutralization of calcium hydroxide with phosphoric acid, resulting in the precipitation of the dihydrate form. The reaction can be represented as follows: [ \text{H}_3\text{PO}_4 + \text{Ca(OH)}_2 \rightarrow \text{CaHPO}_4 \cdot 2\text{H}_2\text{O} ] This reaction is carried out at a temperature of around 60°C to ensure the formation of the dihydrate form .

Industrial Production Methods

In industrial settings, calcium chloride can be treated with ammonium phosphate to form calcium diphosphate hydrate. The reaction is as follows: [ \text{CaCl}_2 + (\text{NH}_4)_2\text{HPO}_4 \rightarrow \text{CaHPO}_4 \cdot 2\text{H}_2\text{O} + 2\text{NH}_4\text{Cl} ] The resulting slurry is then heated to around 65-70°C to form the crystalline precipitate .

Chemical Reactions Analysis

Types of Reactions

Calcium diphosphate hydrate primarily undergoes precipitation reactions. It can also participate in acid-base reactions due to its phosphate group.

Common Reagents and Conditions

Acid-Base Reactions: Reacts with acids like hydrochloric acid to form calcium chloride and phosphoric acid.

Precipitation Reactions: Forms precipitates when reacted with calcium or phosphate-containing solutions.

Major Products Formed

Calcium Chloride: Formed when reacted with hydrochloric acid.

Phosphoric Acid: Formed as a byproduct in acid-base reactions.

Scientific Research Applications

Calcium diphosphate hydrate has a wide range of applications in scientific research:

Chemistry: Used as a reagent in various chemical reactions and as a standard for calibrating instruments.

Biology: Employed in cell culture media as a source of calcium and phosphate ions.

Medicine: Utilized in the formulation of dietary supplements and as a component in bone graft materials.

Industry: Used as a polishing agent in toothpaste and as a stabilizer in plastics

Mechanism of Action

Calcium diphosphate hydrate exerts its effects primarily through the release of calcium and phosphate ions. In biological systems, these ions play crucial roles in bone mineralization and homeostasis. The compound reacts with hydrochloric acid in the stomach to neutralize pH and provide essential ions for bone health .

Comparison with Similar Compounds

Calcium diphosphate hydrate is often compared with other calcium phosphates such as:

Monocalcium Phosphate: More soluble in water and used as a leavening agent in baking.

Tricalcium Phosphate: Less soluble and used as an anti-caking agent in powdered products.

Hydroxyapatite: Similar in composition to bone mineral and used extensively in biomedical applications

Calcium diphosphate hydrate is unique due to its balanced solubility and bioavailability, making it suitable for a variety of applications in different fields.